Cas no 81779-11-5 (2-Amino-6-tert-butyl-4,5,6,7-tetrahydrobenzothiazole)

• Product Name: 2-Amino-6-tert-butyl-4,5,6,7-tetrahydrobenzothiazole
• CAS No: 81779-11-5
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• MDL: MFCD02854748
• CID: 1067139
• PubChem ID: 2757339
• Update Time: 2025-04-20

2-Amino-6-tert-butyl-4,5,6,7-tetrahydrobenzothiazole Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-tert-butyl-4,5,6,7-tetrahydrobenzothiazole
• 6-TERT-BUTYL-4,5,6,7-TETRAHYDRO-BENZOTHIAZOL-2-YLAMINE HYDROCHLORIDE
• 6-tert-Butyl-4,5,6,7-tetrahydrobenzothiazol-2-ylamine hydrochloride
• AKOS016042384
• SR-01000032697
• 2-Amino-6-(tert-butyl)-4,5,6,7-tetrahydrobenzthiazole
• F81673
• AKOS000144708
• SR-01000032697-1
• SCHEMBL14433570
• MFCD02854748
• DTXSID80373840
• Enamine_003075
• 6-tert-butyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-amine
• Z56828935
• 81779-11-5
• Oprea1_041621
• 2-Amino-6-tert-butyl-4,5,6,7-tetrahydrobenzothiazole, AldrichCPR
• 6-tert-Butyl-4,5,6,7-tetrahydro-benzothiazol-2-ylamine
• EN300-127596
• SY147783
• HMS1402L17
• STL223013
• DB-346873

• MDL： MFCD02854748
• Inchi： 1S/C11H18N2S/c1-11(2,3)7-4-5-8-9(6-7)14-10(12)13-8/h7H,4-6H2,1-3H3,(H2,12,13)
• InChI Key： QXRJJJPFOHTPIG-UHFFFAOYSA-N
• SMILES： S1C(N)=NC2=C1CC(CC2)C(C)(C)C

Computed Properties

• Exact Mass: 210.11906976g/mol
• Monoisotopic Mass: 210.11906976g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 67.2Ų

2-Amino-6-tert-butyl-4,5,6,7-tetrahydrobenzothiazole Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Aminothiazoles